Cas no 39022-42-9 ( )

  structure
  structure
Product Name: 
CAS No:39022-42-9
MF:C14H12Cl2O2S
MW:315.214880943298
CID:924154
PubChem ID:331680
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(4-chloro-3-methylphenyl)sulfonyl-2-methylbenzene
    • 14364P
    • AC1L79KW
    • NSC326138
    • NSC-326138
    • Oprea1_600368
    • SureCN4362606
    • T5315111
    • 1,1'-Sulfonylbis(4-chloro-3-methylbenzene)
    • Z57056465
    • AKOS001092013
    • SCHEMBL4362606
    • 39022-42-9
    • DTXSID00318096
    •  
    • Inchi: 1S/C14H12Cl2O2S/c1-9-7-11(3-5-13(9)15)19(17,18)12-4-6-14(16)10(2)8-12/h3-8H,1-2H3
    • InChI Key: VEZJPRMEUDKIIN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)S(C1C=CC(=C(C)C=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 313.99366
  • Monoisotopic Mass: 313.9935062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 5.52380
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